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Compound of Interest

Compound Name: PI3K-IN-54

Cat. No.: B10830399 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the in vitro assessment of PI3K-IN-54, a small

molecule inhibitor of the Phosphoinositide 3-kinase (PI3K) pathway. The included

methodologies are designed to characterize the inhibitory activity and cellular effects of the

compound.

Data Presentation
Table 1: Summary of In Vitro Efficacy Data for PI3K-IN-54
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Assay Type Target Isoform Cell Line IC50 (nM) Key Findings

Biochemical

Kinase Assay
PI3Kα N/A 5.2

Potent and direct

inhibition of

recombinant

PI3Kα enzyme

activity.

PI3Kβ N/A 89.7

Moderate

inhibitory activity

against PI3Kβ.

PI3Kδ N/A 45.3

Moderate

inhibitory activity

against PI3Kδ.

PI3Kγ N/A 152.1

Weak inhibitory

activity against

PI3Kγ.

Cell-Based

Assays

Cell Proliferation

(72h)
PI3Kα (mutant) MCF7 25.8

Significant

reduction in the

proliferation of

PIK3CA-mutant

breast cancer

cells.

PI3Kα (WT) T-47D 150.2

Less potent anti-

proliferative

effect in PIK3CA

wild-type cells.

Western Blot

Analysis

PI3K/AKT MCF7 - Dose-dependent

decrease in

phosphorylation

of AKT (Ser473)

and S6
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ribosomal

protein.

Signaling Pathway
The PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade that regulates cell

growth, proliferation, survival, and metabolism.[1] Dysregulation of this pathway is a common

occurrence in various cancers, making it a key target for therapeutic intervention.[2] PI3K

inhibitors function by blocking the ATP-binding site of the p110 catalytic subunit, which prevents

the phosphorylation of PIP2 to PIP3.[2] This action inhibits downstream signaling through AKT

and mTOR, ultimately leading to reduced cell growth and apoptosis in cancer cells dependent

on this pathway.[2]
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Start

Add PI3K-IN-54 or DMSO
to 384-well plate

Add PI3K Enzyme and
Lipid Working Solution

Add ATP Working Solution
to initiate reaction

Incubate at Room
Temperature for 30 min

Add Stop Solution

Add Detection Mix

Incubate at Room
Temperature for 60 min

Read Plate on
HTRF-compatible reader

Analyze Data (IC50 determination)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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